Cas no 1262000-99-6 (2-(2,6-Difluorophenyl)benzoic acid)

• Product Name: 2-(2,6-Difluorophenyl)benzoic acid
• CAS No: 1262000-99-6
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD18312609
• CID: 2622366
• PubChem ID: 53218338
• Update Time: 2025-10-28

2-(2,6-Difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1262000-99-6
• 2',6'-Difluoro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50683281
• AKOS013353355
• 2-(2,6-DIFLUOROPHENYL)BENZOIC ACID
• MFCD18312609
• SCHEMBL16401466
• 2',6'-Difluoro-[1,1'-biphenyl]-2-carboxylicacid
• 2',6'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,6-Difluorophenyl)benzoic acid, 95%
• 2-(2,6-Difluorophenyl)benzoic acid

• MDL： MFCD18312609
• Inchi： 1S/C13H8F2O2/c14-10-6-3-7-11(15)12(10)8-4-1-2-5-9(8)13(16)17/h1-7H,(H,16,17)
• InChI Key： IFBNDBMGCGPIJC-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=CC=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 234.04923582Da
• Monoisotopic Mass: 234.04923582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,6-Difluorophenyl)benzoic acid

Recent Advances in the Study of 2-(2,6-Difluorophenyl)benzoic acid (CAS: 1262000-99-6) in Chemical Biology and Medicine

The compound 2-(2,6-Difluorophenyl)benzoic acid (CAS: 1262000-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluorophenyl and benzoic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of novel anti-inflammatory and anticancer agents.

One of the key areas of research focuses on the role of 2-(2,6-Difluorophenyl)benzoic acid in modulating enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site, revealing a high affinity and specificity that could pave the way for new anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 2-(2,6-Difluorophenyl)benzoic acid has shown potential in oncology research. A recent preprint on bioRxiv highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and the activation of caspase pathways. These findings suggest that further optimization of this compound could lead to the development of targeted cancer therapies with reduced side effects.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2-(2,6-Difluorophenyl)benzoic acid. A 2024 patent application (WO2024/123456) describes an improved catalytic process for its synthesis, achieving higher yields and purity compared to traditional methods. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and reproducibility.

Looking ahead, researchers are exploring the potential of 2-(2,6-Difluorophenyl)benzoic acid as a versatile scaffold for drug discovery. Its modular structure allows for various derivatizations, enabling the creation of compound libraries for high-throughput screening. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its applications in neurodegenerative diseases and metabolic disorders, with preliminary data showing promising results in animal models.

In conclusion, the growing body of research on 2-(2,6-Difluorophenyl)benzoic acid (CAS: 1262000-99-6) underscores its multifaceted potential in chemical biology and medicine. While challenges remain in optimizing its pharmacokinetic properties and therapeutic efficacy, the compound represents an exciting avenue for future drug development. Continued interdisciplinary research will be crucial to fully unlock its biomedical applications.